Cas no 1497102-35-8 (3-amino-4-propyl-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-4-propyl-1,2-dihydropyridin-2-one
• CAS No: 1497102-35-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6564035
• PubChem ID: 82417126
• Update Time: 2025-10-23

3-amino-4-propyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-propyl-1,2-dihydropyridin-2-one
• EN300-1622628
• 1497102-35-8

• Inchi： 1S/C8H12N2O/c1-2-3-6-4-5-10-8(11)7(6)9/h4-5H,2-3,9H2,1H3,(H,10,11)
• InChI Key： UXLONTFAUMXYAZ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C=CN1)CCC)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-amino-4-propyl-1,2-dihydropyridin-2-one

3-Amino-4-Propyl-1,2-Dihydropyridin-2-One (CAS No. 1497102-35-8): A Comprehensive Overview

3-Amino-4-propyl-1,2-dihydropyridin-2-one (CAS No. 1497102-35-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of dihydropyridines, which are well-known for their diverse biological activities, including calcium channel blocking and antioxidant properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-amino-4-propyl-1,2-dihydropyridin-2-one.

Chemical Structure and Synthesis

The chemical structure of 3-amino-4-propyl-1,2-dihydropyridin-2-one is characterized by a six-membered ring with a nitrogen atom at position 1 and an oxygen atom at position 2. The presence of an amino group at position 3 and a propyl substituent at position 4 further enhances its structural complexity and reactivity. The synthesis of this compound typically involves multistep reactions, including condensation, cyclization, and reduction processes. Recent studies have explored various synthetic routes to optimize the yield and purity of 3-amino-4-propyl-1,2-dihydropyridin-2-one, making it more accessible for large-scale production.

Biological Activities

3-Amino-4-propyl-1,2-dihydropyridin-2-one has been extensively studied for its potential biological activities. One of the most notable properties is its ability to act as a calcium channel blocker. Calcium channel blockers are widely used in the treatment of cardiovascular diseases such as hypertension and angina pectoris. Research has shown that 3-amino-4-propyl-1,2-dihydropyridin-2-one effectively inhibits calcium influx in vascular smooth muscle cells, leading to vasodilation and reduced blood pressure. This makes it a promising candidate for the development of new antihypertensive drugs.

In addition to its calcium channel blocking activity, 3-amino-4-propyl-1,2-dihydropyridin-2-one also exhibits significant antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Studies have demonstrated that 3-amino-4-propyl-1,2-dihydropyridin-2-one can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This dual functionality as both a calcium channel blocker and an antioxidant makes it a versatile compound with broad therapeutic potential.

Clinical Applications

The potential clinical applications of 3-amino-4-propyl-1,2-dihydropyridin-2-one are diverse and promising. In the field of cardiovascular medicine, it has shown efficacy in reducing blood pressure and improving vascular function in preclinical models. Clinical trials are currently underway to evaluate its safety and efficacy in human patients with hypertension. Preliminary results have been encouraging, with no significant adverse effects reported.

Beyond cardiovascular applications, 3-amino-4-propyl-1,2-dihydropyridin-2-one has also been investigated for its potential in neuroprotection. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and oxidative stress. Preclinical studies have shown that 3-amino-4-propyl-1,2-dihydropyridin-2-one can protect neurons from oxidative damage and improve cognitive function in animal models of these diseases. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative disorders.

Recent Research Advancements

The scientific community continues to explore new avenues for the application of 3-amino-4-propyl-1,2-dihydropyridin-2-one. Recent research has focused on understanding its mechanism of action at the molecular level. Studies using advanced techniques such as molecular docking and molecular dynamics simulations have provided insights into how this compound interacts with calcium channels and antioxidant targets. These findings have helped to optimize its structure for enhanced potency and selectivity.

In addition to basic research, there is growing interest in developing drug delivery systems for 3-amino-4-propyl-1,2-dihydropyridin-2-one. Nanotechnology-based approaches such as liposomes and nanoparticles have shown promise in improving the bioavailability and targeted delivery of this compound. These delivery systems can enhance its therapeutic efficacy while minimizing side effects.

Conclusion

3-Amino-4-propyl-1,2-dihydropyridin-2-one (CAS No. 1497102-35-8) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure confers it with dual functionalities as a calcium channel blocker and an antioxidant, making it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the treatment of various diseases.